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Compound of Interest

Compound Name: IRBP (1-20), human

Cat. No.: B15604671

In many experimental models of autoimmune diseases, including Experimental Autoimmune
Uveitis (EAU), adjuvants are used to enhance the immune response to a specific antigen.
Pertussis toxin (PTX) is often used as a potent adjuvant in these models. Its primary role is to
increase the permeability of the blood-brain and blood-retina barriers, facilitating the entry of
inflammatory cells into the target organ.

The effectiveness of EAU induction can be influenced by several factors, including the specific
antigen used, the strain and age of the animal model, and the dose and timing of adjuvant
administration. The goal is to induce a robust and reproducible disease model to study
pathogenesis and evaluate potential therapeutics.

Key Signaling Pathways in Immune Response

The immune response is a complex process involving numerous signaling pathways. Below is
a simplified representation of a generic T-cell activation pathway, which is central to the
pathogenesis of many autoimmune diseases.
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Caption: Simplified diagram of T-cell activation.

General Experimental Workflow for Autoimmune
Model Induction

The induction of an experimental autoimmune model typically follows a standardized workflow.
The following diagram illustrates a general sequence of steps.
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Caption: A generalized workflow for inducing an experimental autoimmune model.

For detailed protocols and specific troubleshooting advice, it is essential to consult peer-
reviewed scientific literature and established institutional guidelines. These resources will
provide validated methods and address potential experimental variables in a comprehensive
and safe manner.
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Autoimmune Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1560467 1#refining-dosage-of-pertussis-toxin-for-
optimal-eau-induction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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